Radotinib dihydrochloride
Radotinib dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
926037-85-6
VCID:
VC0001960
InChI:
InChI=1S/C27H21F3N8O.ClH/c1-16-3-4-18(9-23(16)37-26-33-6-5-22(36-26)24-13-31-7-8-32-24)25(39)35-20-10-19(27(28,29)30)11-21(12-20)38-14-17(2)34-15-38;/h3-15H,1-2H3,(H,35,39)(H,33,36,37);1H
SMILES:
CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC4=NC=CC(=N4)C5=NC=CN=C5.Cl.Cl
Molecular Formula:
C27H22ClF3N8O
Molecular Weight:
567.0 g/mol
Radotinib dihydrochloride
CAS No.: 926037-85-6
Cat. No.: VC0001960
Molecular Formula: C27H22ClF3N8O
Molecular Weight: 567.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 926037-85-6 |
|---|---|
| Molecular Formula | C27H22ClF3N8O |
| Molecular Weight | 567.0 g/mol |
| IUPAC Name | 4-methyl-N-[3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)phenyl]-3-[(4-pyrazin-2-ylpyrimidin-2-yl)amino]benzamide;hydrochloride |
| Standard InChI | InChI=1S/C27H21F3N8O.ClH/c1-16-3-4-18(9-23(16)37-26-33-6-5-22(36-26)24-13-31-7-8-32-24)25(39)35-20-10-19(27(28,29)30)11-21(12-20)38-14-17(2)34-15-38;/h3-15H,1-2H3,(H,35,39)(H,33,36,37);1H |
| Standard InChI Key | OFOZBNJYMHWBEF-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)N3C=C(N=C3)C)C(F)(F)F)NC4=NC=CC(=N4)C5=NC=CN=C5.Cl.Cl |
| Canonical SMILES | CC1=C(C=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)N3C=C(N=C3)C)NC4=NC=CC(=N4)C5=NC=CN=C5.Cl |
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